4-benzyl-3-[(2-chloro-4-nitrophenyl)thio]-5-methyl-4H-1,2,4-triazole

• IUPAC Name: 4-benzyl-3-(2-chloro-4-nitrophenyl)sulfanyl-5-methyl-1,2,4-triazole
• InChI: InChI=1S/C16H13ClN4O2S/c1-11-18-19-16(20(11)10-12-5-3-2-4-6-12)24-15-8-7-13(21(22)23)9-14(15)17/h2-9H,10H2,1H3
• InChI Key: OSFGDZUVOWWQFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1CC2=CC=CC=C2)SC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol

Description

4-benzyl-3-[(2-chloro-4-nitrophenyl)thio]-5-methyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of 1,2,4-triazoles. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-benzyl-3-[(2-chloro-4-nitrophenyl)thio]-5-methyl-4H-1,2,4-triazole involves its ability to inhibit the enzyme dihydrofolate reductase. This enzyme is essential for the synthesis of nucleotides, which are required for DNA replication and cell division. By inhibiting this enzyme, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include its ability to inhibit the growth and proliferation of cancer cells, as well as its potential as an antifungal agent. It has also been studied for its potential use in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

The advantages of using 4-benzyl-3-[(2-chloro-4-nitrophenyl)thio]-5-methyl-4H-1,2,4-triazole in lab experiments include its unique properties and potential applications in various fields. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for the study of 4-benzyl-3-[(2-chloro-4-nitrophenyl)thio]-5-methyl-4H-1,2,4-triazole. These include further research into its potential use as an antifungal agent, as well as its potential use in the treatment of bacterial infections. Additionally, further research is needed to fully understand its mechanism of action and potential applications in the treatment of cancer.

Scientific Research Applications

4-benzyl-3-[(2-chloro-4-nitrophenyl)thio]-5-methyl-4H-1,2,4-triazole has been widely used in scientific research due to its potential applications in various fields. It has been used as an antifungal agent, as well as an inhibitor of the enzyme dihydrofolate reductase. It has also been studied for its potential use in the treatment of cancer.